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Compound Focus: 2-Butoxyethyl oleate

CAS No.: 109-39-7

Cat. No.: S1511955

Get Quote

Chemical Identity and Basic Properties

Here is a summary of the fundamental physicochemical data for 2-Butoxyethyl Oleate (CAS No. 109-39-7).

Property Value Reference

CAS Number 109-39-7 [1] [2] [3]

Molecular Formula C₂₄H₄₆O₃ [1] [2] [4]

Molecular Weight 382.62-382.627 g/mol [1] [2] [3]

Density 0.893 g/cm³ [1] [2] [3]

Boiling Point 462.5 °C at 760 mmHg [1] [2] [3]

Flash Point 168.5 °C [1] [2] [3]

Vapour Pressure 9.81E-09 mmHg at 25°C [1] [2]

Refractive Index n20/D 1.455 (lit.) [1]

LogP 7.38380 [1] [3]
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The compound is also known by several synonyms, including Ethylene glycol monobutyl ether oleate, Butyl

cellosolve oleate, and (Z)-9-Octadecenoic acid, 2-butoxyethyl ester [3] [4].

Toxicology and Health Hazards

Direct toxicological data for 2-Butoxyethyl Oleate is limited in the search results. However, insights can be

drawn from studies on its precursor and a common metabolite, 2-butoxyethanol (CAS 111-76-2).

Hemolytic Potential: The metabolite Butoxyacetic Acid (BAA) is responsible for hemolysis (red blood

cell destruction) in animal studies. It is noted that humans are significantly less sensitive to this effect
compared to laboratory animals [5].

Dermal Absorption: Research on 2-butoxyethanol shows it can be absorbed through the skin. One
study noted that finger prick blood sampling from an exposed arm showed concentrations 1500 times

higher than in blood from an unexposed arm, indicating significant local absorption and highlighting
the importance of sampling methods in studies [5]. Another study concluded that systemic exposure

after skin contact with 2-butoxyethanol is likely to be to the parent compound, as rapid penetration
prevents significant local metabolism in the skin [6].

Human Exposure Modeling: Physiologically based pharmacokinetic (PBPK) modeling of 2-
butoxyethanol vapor exposure in humans demonstrated that the skin contributes less to total uptake

than previously thought. Under simulated 8-hour exposures, the skin was attributed to contribute no
more than 15-27% of the total uptake, with lower contributions during whole-body exercise or when

only the arms and head were exposed [5].

Dermal Absorption and Metabolism Insights

For your research, understanding the factors affecting dermal absorption is crucial. The following diagram

outlines the key biological factors that influence the skin penetration of chemicals, which is relevant for

assessing exposure risks.
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Key factors influencing dermal absorption of chemicals.

The methodologies from toxicokinetic studies on the related compound 2-butoxyethanol provide a

framework for how dermal absorption and metabolism can be investigated [5] [6]:

In Vivo Skin Absorption: Conducted on occluded rat skin, with absorption measured over 24 hours.

Excretion is tracked via urine, expired air as CO₂, and faeces. Metabolites in urine are identified using
analytical techniques to measure compounds like free 2-BE, butoxyacetic acid (BAA), and various

conjugates [6].
In Vitro Permeation Studies: Use of dermatomed skin or whole skin from rats and humans in

diffusion cells. Absorption rates are compared between species and under different conditions (e.g.,
occluded vs. unoccluded, application in different vehicles like methanol) [6].

Analysis of Distribution and Metabolism: Techniques like microautoradiography are used to
determine if a chemical accumulates in the skin. The metabolic capacity of skin cytosol is assessed

independently and compared to the lack of first-pass metabolism observed during actual penetration
[6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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